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Compound of Interest

Compound Name: Motuporin

Cat. No.: B1229120 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological activities of Motuporin, a potent cyclic peptide

toxin. Tailored for researchers, scientists, and professionals in drug development, this

document synthesizes current knowledge, presenting quantitative data in accessible formats

and detailing experimental methodologies.

Chemical Structure and Physicochemical Properties
Motuporin, a cyclic pentapeptide, was first isolated from the marine sponge Theonella

swinhoei. Its intricate structure is a key determinant of its biological function.

Table 1: Chemical and Physicochemical Properties of Motuporin
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Property Value Reference

Molecular Formula C₄₀H₅₇N₅O₁₀ [1]

Molecular Weight 767.92 g/mol [1]

IUPAC Name

(2Z,5R,6S,9S,12S,13S,16R)-2-

ethylidene-12-

[(1E,3E,5S,6S)-6-methoxy-3,5-

dimethyl-7-phenylhepta-1,3-

dien-1-yl]-1,6,13-trimethyl-

3,7,10,14,19-pentaoxo-9-

(propan-2-yl)-1,4,8,11,15-

pentaazacyclononadecane-

5,16-dicarboxamide

Synonyms Nodularin-V, (-)-Motuporin

CAS Number 141672-08-4

Aqueous Solubility

Data not available. However,

related cyclic peptides like

microcystins are known to

have some water solubility.

[2]

Biological Activity: Potent Inhibition of Protein
Phosphatases
Motuporin is a highly potent and equipotent inhibitor of the catalytic subunits of protein

phosphatase 1 (PP1) and protein phosphatase 2A (PP2A), two of the major serine/threonine

phosphatases in eukaryotic cells.[1][3] Unlike some related toxins like microcystins, Motuporin
does not form a covalent bond with the phosphatase enzymes.[1][3] Its inhibitory action is rapid

and reversible.[3]

Table 2: Inhibitory Activity of Motuporin and Related Compounds against Protein

Phosphatases
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Compound
Target
Phosphatase

IC₅₀ (nM) Reference

Motuporin (Nodularin-

V)
PP1 ~2 [4]

PP2A ~1 [4]

Calyculin A PP1 2 [5]

PP2A 0.5 - 1.0 [5]

Okadaic Acid PP1 60 - 500 [6]

PP2A 0.5 - 1 [6]

The potent inhibition of PP1 and PP2A disrupts the delicate balance of protein phosphorylation,

a fundamental mechanism for regulating a vast array of cellular processes. This disruption is

the basis for Motuporin's cytotoxicity and its effects on downstream signaling pathways.

Impact on Cellular Signaling Pathways
The inhibition of PP1 and PP2A by Motuporin has profound consequences for cellular

signaling. Two key pathways known to be regulated by these phosphatases are the Hippo and

mTOR signaling pathways.

The Hippo Signaling Pathway
The Hippo pathway is a critical regulator of organ size, cell proliferation, and apoptosis. The

core of this pathway is a kinase cascade that ultimately phosphorylates and inactivates the

transcriptional co-activator YAP (Yes-associated protein). When dephosphorylated, YAP

translocates to the nucleus and promotes the expression of genes involved in cell growth. By

inhibiting PP1 and PP2A, Motuporin is expected to lead to the hyperphosphorylation and

inactivation of YAP, thereby suppressing cell proliferation and promoting apoptosis.

Caption: The Hippo Signaling Pathway.

The mTOR Signaling Pathway
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The mTOR (mechanistic Target of Rapamycin) pathway is a central regulator of cell growth,

proliferation, metabolism, and survival. It integrates signals from growth factors, nutrients, and

cellular energy status. The mTOR kinase exists in two distinct complexes, mTORC1 and

mTORC2. PP2A is known to dephosphorylate and inactivate key components of the mTOR

signaling cascade. Therefore, inhibition of PP2A by Motuporin would be expected to lead to

the hyperactivation of the mTOR pathway, promoting cell growth and proliferation.
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Caption: The mTOR Signaling Pathway.

Experimental Protocols
Protein Phosphatase Inhibition Assay
This protocol outlines a general method for determining the inhibitory activity of Motuporin
against protein phosphatase 1 (PP1).

Materials:

Purified recombinant human PP1 catalytic subunit (PP1c)

Motuporin stock solution (in DMSO)
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Phosphorylase a (as substrate)

Assay buffer: 50 mM Tris-HCl (pH 7.4), 1 mM EDTA, 1 mM EGTA, 0.1% β-mercaptoethanol,

1 mg/mL BSA

[γ-³²P]ATP

Phosphorylase kinase

Trichloroacetic acid (TCA)

Scintillation counter and vials

Procedure:

Prepare ³²P-labeled phosphorylase a: Incubate phosphorylase b with phosphorylase kinase

and [γ-³²P]ATP. Purify the ³²P-labeled phosphorylase a by chromatography.

Set up the reaction: In a microcentrifuge tube, prepare the reaction mixture containing assay

buffer, a known concentration of PP1c, and varying concentrations of Motuporin (or DMSO

as a vehicle control).

Initiate the reaction: Add the ³²P-labeled phosphorylase a to the reaction mixture to start the

dephosphorylation reaction. Incubate at 30°C for a specified time (e.g., 10-30 minutes),

ensuring the reaction is in the linear range.

Stop the reaction: Terminate the reaction by adding cold 20% TCA.

Quantify released phosphate: Centrifuge the tubes to pellet the precipitated protein. Measure

the radioactivity of the supernatant, which contains the released ³²P-inorganic phosphate,

using a scintillation counter.

Calculate IC₅₀: Plot the percentage of inhibition of phosphatase activity against the logarithm

of the Motuporin concentration. Determine the IC₅₀ value, which is the concentration of

Motuporin that causes 50% inhibition of the enzyme activity.
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Caption: Workflow for PP1 Inhibition Assay.

Conclusion
Motuporin is a powerful tool for studying cellular signaling processes due to its potent and

specific inhibition of protein phosphatases 1 and 2A. Its well-defined chemical structure and

biological activity make it a valuable compound for research in cell biology, toxicology, and drug

discovery. Further investigation into its precise effects on signaling pathways like the Hippo and

mTOR pathways will undoubtedly provide deeper insights into the complex regulatory networks

that govern cell fate.
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To cite this document: BenchChem. [Motuporin: A Deep Dive into its Chemical Architecture
and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229120#motuporin-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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